Cas no 43179-48-2 (L-Arabinose Diethyldithioacetal)

• Product Name: L-Arabinose Diethyldithioacetal
• CAS No: 43179-48-2
• MF: C₉H₂₀O₄S₂
• MW: 256.382700920105
• CID: 928797
• PubChem ID: 6710813
• Update Time: 2025-04-19

L-Arabinose Diethyldithioacetal Chemical and Physical Properties

Names and Identifiers

• l-arabinose-diethyldithioacetal
• (2R,3R,4S)-5,5-bis(ethylsulfanyl)pentane-1,2,3,4-tetrol
• L-ARABINOSE DIETHYLDITHIOACETAL
• L-Arabinose-diaethyldithioacetal
• L-Arabinose-diaethyldithioacetal,l-Arabinose-diaethylmercaptal
• l-Arabinose-diaethylmercaptal
• (2S,3S,4R)-5,5-Bis(ethylthio)pentane-1,2,3,4-tetraol
• W-202754
• CCG-239758
• L-Arabinose diethylthioacetal
• HMS553J08
• SCHEMBL10729041
• Maybridge1_004252
• MFCD07366902
• 43179-48-2
• (2S,3S,4R)-5,5-bis(ethylsulfanyl)pentane-1,2,3,4-tetrol
• L-Arabinose Diethyldithioacetal

• Inchi： 1S/C9H20O4S2/c1-3-14-9(15-4-2)8(13)7(12)6(11)5-10/h6-13H,3-5H2,1-2H3/t6-,7-,8+/m0/s1
• InChI Key： IZQLWYVNJTUXNP-BIIVOSGPSA-N
• SMILES： S(CC)C([C@@H]([C@H]([C@H](CO)O)O)O)SCC

Computed Properties

• Exact Mass: 256.08000
• Monoisotopic Mass: 256.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 131.52000
• LogP: -0.10630